![molecular formula C21H34N6O2S B2387313 1,3-bis((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole-2(3H)-thione CAS No. 307341-99-7](/img/structure/B2387313.png)
1,3-bis((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole-2(3H)-thione
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Overview
Description
The compound is a derivative of benzimidazole and piperazine. Benzimidazoles are a class of heterocyclic aromatic organic compounds that are important in a variety of fields, including pharmaceuticals, dyes, and pigments . Piperazines are a broad class of chemical compounds, many with important pharmacological properties, which contain a core piperazine functional group .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzimidazole component would contribute an aromatic ring structure, while the piperazine component would contribute a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Piperazine derivatives can undergo a variety of reactions, including those involving their nitrogen atoms or any substituents they may have .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence and position of functional groups, the overall size and shape of the molecule, and the presence of any charges or polar regions .Scientific Research Applications
Chemical Synthesis and Labeling
1,3-bis((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole-2(3H)-thione is involved in the preparation of carbon-14 labeled bis(heteroaryl)piperazines, highlighting its utility in the synthesis of labeled compounds for tracking and analysis in various studies. These labeled compounds play a crucial role in the tracing and understanding of biological pathways and the disposition of substances in living organisms Arjomandi et al., 2011.
Antibacterial and Biofilm Inhibition
Research has shown that compounds related to this compound exhibit potent antibacterial efficacies against strains such as E. coli, S. aureus, and S. mutans. These compounds have also been identified as effective inhibitors of bacterial biofilms, which are complex communities of bacteria that are resistant to traditional antibiotics. This makes such compounds promising candidates for the development of new antibacterial agents that can overcome resistance mechanisms Mekky & Sanad, 2020.
Anti-Inflammatory Activity
Compounds structurally related to this compound have been synthesized and evaluated for their anti-inflammatory activity. These compounds show potential in vitro and in vivo anti-inflammatory properties, indicating their possible use in the development of new anti-inflammatory medications Ahmed, Molvi, & Khan, 2017.
Acyl-CoA:Cholesterol O-Acyltransferase Inhibition
A derivative of this compound has been identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. This compound exhibits significant selectivity for ACAT-1 over ACAT-2, suggesting its potential in the treatment of diseases involving ACAT-1 overexpression Shibuya et al., 2018.
Electrophilic Substitution and Biological Activities
Studies have explored the electrophilic substitution reactions of compounds related to this compound, yielding new arylthiobenzazoles with potential fungicidal and herbicidal activities. Such research opens the door to the discovery of new agrochemicals Amani & Nematollahi, 2012.
Coordination Chemistry and Material Science
The structural flexibility and coordination chemistry of compounds similar to this compound have been utilized in the synthesis of new zinc coordination polymers. These materials are of interest for their potential applications in catalysis, photodegradation of organic dyes, and as luminescent materials Zhang et al., 2021.
Mechanism of Action
Target of Action
The primary targets of the compound “1,3-bis((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole-2(3H)-thione” are currently unknown. The compound is a derivative of piperazine, which is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . .
Mode of Action
Piperazine derivatives are known to interact with various biological targets, leading to a wide range of pharmaceutical activities
Biochemical Pathways
Piperazine derivatives are known to influence a variety of biochemical pathways due to their broad biological activity
Result of Action
It is known that piperazine derivatives can have a wide range of biological and pharmaceutical activities
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-bis[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]benzimidazole-2-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N6O2S/c28-15-13-22-5-9-24(10-6-22)17-26-19-3-1-2-4-20(19)27(21(26)30)18-25-11-7-23(8-12-25)14-16-29/h1-4,28-29H,5-18H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WANOJOOLSJJRJF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)CN2C3=CC=CC=C3N(C2=S)CN4CCN(CC4)CCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34N6O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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